Cas no 1239205-21-0 (2-bromo-N,N-dimethyl-1H-imidazole-1-sulfonamide)

2-bromo-N,N-dimethyl-1H-imidazole-1-sulfonamide structure
1239205-21-0 structure
Product Name:2-bromo-N,N-dimethyl-1H-imidazole-1-sulfonamide
CAS No:1239205-21-0
MF:C5H8BrN3O2S
MW:254.104918479919
CID:6821266
PubChem ID:59443904
Update Time:2025-03-28

2-bromo-N,N-dimethyl-1H-imidazole-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1239205-21-0
    • DB-104393
    • SCHEMBL1688602
    • 2-bromo-N,N-dimethyl-1H-imidazole-1-sulfonamide
    • QYGFNFMJWUKARC-UHFFFAOYSA-N
    • Inchi: 1S/C5H8BrN3O2S/c1-8(2)12(10,11)9-4-3-7-5(9)6/h3-4H,1-2H3
    • InChI Key: QYGFNFMJWUKARC-UHFFFAOYSA-N
    • SMILES: BrC1=NC=CN1S(N(C)C)(=O)=O

Computed Properties

  • Exact Mass: 252.95206Da
  • Monoisotopic Mass: 252.95206Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 63.6Ų
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd